Cas no 91060-81-0 (Isobenzofuran, 1,3-dihydro-5,6-dimethyl-)

• Product Name: Isobenzofuran, 1,3-dihydro-5,6-dimethyl-
• CAS No: 91060-81-0
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 1958720
• PubChem ID: 59964418
• Update Time: 2025-04-21

Isobenzofuran, 1,3-dihydro-5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Isobenzofuran, 1,3-dihydro-5,6-dimethyl-
• 5,6-dimethyl-1,3-dihydro-2-benzofuran
• 5,6-Dimethyl-1,3-dihydroisobenzofuran
• 91060-81-0
• DTXCID00684102
• DTXSID70733358
• SCHEMBL22271439

• Inchi： 1S/C10H12O/c1-7-3-9-5-11-6-10(9)4-8(7)2/h3-4H,5-6H2,1-2H3
• InChI Key： GZSNLUJFJCHPAJ-UHFFFAOYSA-N
• SMILES： O1CC2C=C(C)C(C)=CC=2C1

Computed Properties

• Exact Mass: 148.088815002g/mol
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isocoumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans